molecular formula C17H15N3O B5123992 N-1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide

N-1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide

Cat. No. B5123992
M. Wt: 277.32 g/mol
InChI Key: XSIZKMVNFSTJAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide” is a compound that contains a benzimidazole moiety . Benzimidazole is a bicyclic molecule composed of a benzene ring and an imidazole ring . The benzimidazole moiety is known for its diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .


Synthesis Analysis

The synthesis of benzimidazole usually involves two steps: first, the construction of a desired benzene ring-containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring . In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles .


Molecular Structure Analysis

The benzimidazole core is planar . The structure of the molecule can be determined using techniques such as X-ray crystal structure analysis . The benzimidazole unit is almost planar .


Chemical Reactions Analysis

Benzimidazole derivatives have been found to have a wide range of biological activities . They have been used in the treatment of various diseases, including parasitic diseases .


Physical And Chemical Properties Analysis

The molecular formula of “N-1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide” is C17H15N3O, and its molecular weight is 277.3205 .

Scientific Research Applications

Antibacterial Activity

Benzimidazole derivatives have been explored for their antimicrobial potential. In a recent study, N-(1H-benzimidazol-2-yl-methyl)-2-substituted-3H-benzimidazol-5-amine derivatives were synthesized and evaluated for antibacterial activity. Among these, compound 6f demonstrated significant efficacy against bacterial strains such as E. coli, S. aureus, K. pneumoniae, and P. aeruginosa* . This suggests that this compound could be a promising candidate for combating bacterial infections.

Anticancer Properties

While research on this specific compound is limited, benzimidazole derivatives have shown potential as anticancer agents. Further studies could explore the cytotoxic effects of N-(1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide on cancer cell lines, particularly breast cancer cells (such as MCF-7) .

Antioxidant Activity

Hydrazones derived from 1H-benzimidazole-2-yl have been investigated for their combined antioxidant and antineoplastic properties. Specifically, those containing hydroxy/methoxy phenyl fragments exhibit promising antioxidant effects . Further exploration of this compound’s antioxidant potential could yield valuable insights.

Antiparasitic Applications

In the pursuit of compounds with dual anthelmintic and antioxidant properties, researchers have synthesized novel benzimidazolyl-2-hydrazones. These compounds, including N-(1H-benzimidazol-2-yl-2-phenylcyclopropanecarboxamide , could potentially serve as antiparasitic agents . Investigating their efficacy against specific parasites would be worthwhile.

Future Directions

Benzimidazole derivatives continue to be an area of interest in medicinal chemistry due to their diverse pharmacological activities . Future research may focus on designing, synthesizing, and screening new benzimidazole derivatives for various biological activities .

properties

IUPAC Name

N-(1H-benzimidazol-2-yl)-2-phenylcyclopropane-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O/c21-16(13-10-12(13)11-6-2-1-3-7-11)20-17-18-14-8-4-5-9-15(14)19-17/h1-9,12-13H,10H2,(H2,18,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XSIZKMVNFSTJAG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C1C(=O)NC2=NC3=CC=CC=C3N2)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1H-benzimidazol-2-yl)-2-phenylcyclopropanecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.